5-Methoxy-1,2-dimethyl-1H-indole

• IUPAC Name: 5-methoxy-1,2-dimethylindole
• InChI: InChI=1S/C11H13NO/c1-8-6-9-7-10(13-3)4-5-11(9)12(8)2/h4-7H,1-3H3
• InChI Key: FODAUNMFUIXBBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1C)C=CC(=C2)OC
• Molecular Formula: C11H13NO
• DSSTOX Substance ID: DTXSID70344908
• Molecular Weight: 175.23 g/mol
• CAS RN: 17591-06-9

Description

“5-Methoxy-1,2-dimethyl-1H-indole” is a compound with the molecular formula C11H13NO. It is also known by other synonyms such as “5-Methoxy-1,2-dimethylindole”, “1,2-DIMETHYL-5-METHOXYINDOLE”, and "1H-Indole,5-methoxy-1,2-dimethyl-".

Synthesis Analysis

The synthesis of “5-Methoxy-1,2-dimethyl-1H-indole” or similar compounds has been reported in various studies. For instance, one study describes the manufacturing synthesis of 5-hydroxy-2-methyl-1H-indole, where two synthetic methods were used and the results discussed. Another study discusses the synthesis of indole derivatives as prevalent moieties present in selected alkaloids.

Molecular Structure Analysis

The molecular structure of “5-Methoxy-1,2-dimethyl-1H-indole” consists of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The InChI code for this compound is “InChI=1S/C11H13NO/c1-8-6-9-7-10 (13-3)4-5-11 (9)12 (8)2/h4-7H,1-3H3” and the Canonical SMILES is "CC1=CC2=C (N1C)C=CC (=C2)OC".

Chemical Reactions Analysis

“5-Methoxy-1,2-dimethyl-1H-indole” can be used as a reactant in various chemical reactions. For example, it can be used in the preparation of indolylquinoxalines by condensation reactions, in the preparation of alkylindoles via Ir-catalyzed reductive alkylation, and in arylation reactions using a palladium acetate catalyst.

Physical And Chemical Properties Analysis

The molecular weight of “5-Methoxy-1,2-dimethyl-1H-indole” is 175.23 g/mol. It has a computed XLogP3 value of 2.8, indicating its lipophilicity. The compound has 0 hydrogen bond donors and 1 hydrogen bond acceptor. The topological polar surface area is 14.2 Ų.

Scientific Research Applications

Medicinal Applications

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Antiviral Activity

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Anti-inflammatory Activity

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Anticancer Activity

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Antioxidant Activity

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Preparation of Other Compounds

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Use in Cyclizations

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Antidiabetic Activity

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Mechanism of Action

Target of Action

5-Methoxy-1,2-dimethyl-1H-indole, like many indole derivatives, is known to interact with multiple receptors . The indole scaffold is found in many important synthetic drug molecules and binds with high affinity to these receptors . This broad-spectrum interaction makes it a valuable compound for developing new useful derivatives .

Mode of Action

It is known that indole derivatives can exhibit a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities are likely the result of the compound’s interaction with its targets and the subsequent changes that occur.

Biochemical Pathways

Indole derivatives, including 5-Methoxy-1,2-dimethyl-1H-indole, can affect a variety of biochemical pathways. For example, indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants . This suggests that indole derivatives may play a role in similar biochemical pathways.

Pharmacokinetics

The lipophilicity and water solubility of indole derivatives can impact their bioavailability

Result of Action

The molecular and cellular effects of 5-Methoxy-1,2-dimethyl-1H-indole’s action are likely diverse due to its interaction with multiple targets. For example, some indole derivatives have been shown to have antiviral activity, with inhibitory activity against influenza A . Other derivatives have shown anti-inflammatory and analgesic activities . .

Future Directions

Indole derivatives, including “5-Methoxy-1,2-dimethyl-1H-indole”, have attracted increasing attention in recent years due to their diverse pharmacological activities. They play a main role in cell biology and have been used for the treatment of cancer cells, microbes, and different types of disorders in the human body. Future research may focus on the investigation of novel methods of synthesis and the exploration of novel targets and drug candidates.

Q & A

Q1: What is the significance of 5-Methoxy-1,2-dimethylindole in the development of new materials?

A: 5-Methoxy-1,2-dimethylindole plays a crucial role as a building block in synthesizing dihetarylethenes, a class of organic compounds known for their photochromic properties []. Photochromic materials reversibly change color upon exposure to light, making them highly interesting for applications like photochromic lenses, optical data storage, and molecular switches.

Q2: How does the structure of 5-Methoxy-1,2-dimethylindole contribute to the photochromic properties of the dihetarylethenes?

A: While the abstract doesn't delve into specific structural details, it's important to note that dihetarylethenes typically consist of two heterocyclic rings linked by an alkene bridge. The researchers synthesized asymmetric dihetarylethenes using 5-Methoxy-1,2-dimethylindole as one of the heterocyclic units []. The specific arrangement and electronic properties of these units, including 5-Methoxy-1,2-dimethylindole, influence the molecule's ability to undergo light-induced isomerization, leading to the observed photochromic behavior.